Cas no 49592-71-4 (Methyl 4-methyl-3,5-dinitrobenzoate)

• Product Name: Methyl 4-methyl-3,5-dinitrobenzoate
• CAS No: 49592-71-4
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• MDL: MFCD00451040
• CID: 324798
• PubChem ID: 4366501
• Update Time: 2024-10-29

Methyl 4-methyl-3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-3,5-dinitrobenzoate
• 4-Methyl-3,5-dinitro Methyl Benzoate
• Benzoicacid, 4-methyl-3,5-dinitro-, methyl ester
• C9H8N2O6
• Benzoic acid, 4-methyl-3,5-dinitro-, methyl ester
• GQPWXQIRPQMEIJ-UHFFFAOYSA-N
• STK365759
• methyl 4-methyl-3,5-dinitro-benzoate
• RL03818
• TRA0058015
• SY003587
• AB0036274
• TL80090813
• Y3319
• ST45022005
• 4-Methyl-3,
• DTXSID10402430
• CS-11036
• CS-0213082
• MFCD00451040
• 49592-71-4
• 4-Methyl-3,5-dinitro-benzoic Acid, Methyl Ester
• A913991
• AC-3021
• EN300-160520
• Methyl 4-Methyl-3 pound not5-dinitrobenzoate
• AKOS005442750
• J-522375
• SCHEMBL989006
• ALBB-023603

• MDL： MFCD00451040
• Inchi： 1S/C9H8N2O6/c1-5-7(10(13)14)3-6(9(12)17-2)4-8(5)11(15)16/h3-4H,1-2H3
• InChI Key： GQPWXQIRPQMEIJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03800
• Monoisotopic Mass: 240.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.435
• Melting Point: No data available
• Boiling Point: 359.8°C at 760 mmHg
• Flash Point: 167℃
• Refractive Index: 1.583
• PSA: 117.94000
• LogP: 2.64440
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-methyl-3,5-dinitrobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes